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Introduction

Sequoia sempervirens, commonly known as the coast redwood, is a species of coniferous tree
renowned for its immense size and longevity. Beyond its impressive physical characteristics,
this ancient tree is a rich source of unique secondary metabolites, including a class of
compounds known as norlignans. These phenolic compounds, characterized by a C6-C5-C6
carbon skeleton, have garnered significant interest in the scientific community due to their
diverse and promising biological activities. This technical guide provides a comprehensive
literature review of the norlignans isolated from Sequoia sempervirens, detailing their isolation,
structural elucidation, and reported biological activities. The information is presented to serve
as a valuable resource for researchers in natural product chemistry, pharmacology, and drug
development.

Norlighans Isolated from Sequoia sempervirens

A pivotal study by Zhang et al. (2005) led to the isolation and characterization of nine
norlignans from the branches and leaves of Sequoia sempervirens. This included six new
compounds, named sequosempervirins B-G, and three previously known norlignans. The
structures of these compounds were determined using a combination of high-resolution mass
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spectrometry (HR-MS), one- and two-dimensional nuclear magnetic resonance (NMR)
spectroscopy, and, in the case of sequosempervirin B, X-ray diffraction analysis[1].

Quantitative Data of Norlignans

The following table summarizes the norlignans isolated from Sequoia sempervirens as reported
in the literature.

Compound Name Molecular Formula  Molecular Weight Source

New Norlignans

Sequosempervirin B C19H2005 344.36 Branches and Leaves
Sequosempervirin C C19H2205 346.38 Branches and Leaves
Sequosempervirin D C19H2006 360.36 Branches and Leaves
Sequosempervirin E C20H2405 360.41 Branches and Leaves
Sequosempervirin F C19H2206 362.38 Branches and Leaves
Sequosempervirin G C19H2207 378.38 Branches and Leaves

Known Norlignans

Agatharesinol C19H2404 332.40 Branches and Leaves

Agatharesinol
_ C22H25804 372.46 Branches and Leaves
acetonide

Sugiresinol C19H2204 330.38 Branches and Leaves

Experimental Protocols
General Experimental Procedures

The isolation and purification of norlignans from Sequoia sempervirens involved a multi-step
process combining various chromatographic techniques. The structural elucidation of the
isolated compounds relied on modern spectroscopic methods.
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General workflow for the isolation and identification of norlignans.

Detailed Methodologies:

o Plant Material: The branches and leaves of Sequoia sempervirens were collected for this
study[1].
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o Extraction and Isolation: The dried and powdered plant material was extracted with solvents
such as acetone and methanol. The resulting crude extracts were then subjected to a series
of chromatographic separations. This typically involved initial fractionation using column
chromatography over silica gel, followed by further purification of the fractions using
preparative high-performance liquid chromatography (HPLC) to yield the pure norlignan

compounds|[1].

 Structure Elucidation: The chemical structures of the isolated norlignans were determined
through comprehensive spectroscopic analysis. High-resolution mass spectrometry (HR-MS)
was used to determine the molecular formulas. Extensive one-dimensional (*H and 13C) and
two-dimensional (COSY, HSQC, HMBC) nuclear magnetic resonance (NMR) experiments
were conducted to establish the connectivity and stereochemistry of the molecules. The
absolute configuration of sequosempervirin B was confirmed by X-ray diffraction analysis[1].

Biological Activities of Sequoia sempervirens
Norlignans and Extracts

Extracts and isolated compounds from Sequoia sempervirens have demonstrated a range of
biological activities, including anticancer, antifungal, and enzyme inhibitory effects[1].

Anticancer Activity

Agatharesinol acetonide exhibited cytotoxic activity against the A549 human non-small-cell

lung cancer cell line with an ICso value of 27.1 pyM[1].

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17191998/
https://pubmed.ncbi.nlm.nih.gov/17191998/
https://pubmed.ncbi.nlm.nih.gov/17191998/
https://pubmed.ncbi.nlm.nih.gov/17191998/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Culture A549 Cells

l

Treat with Agatharesinol Acetonide | | Culture Candida glabrata
(Varying Concentrations)

L '

_ _ Treat with Acetone Extract
Incubate for a Defined Period (Varying Concentrations)
MTT Assay Incubate

' '

Assess Fungal Growth
(e.g., Optical Density)

' '

Calculate IC50 Value Calculate IC50 Value

Measure Absorbance

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Cathepsin B
Reaction Mixture

l

Add Plant Extract
(Varying Concentrations)

:

Add Fluorogenic Substrate

l

Incubate

l

Measure Fluorescence

l

Calculate IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b602808#literature-review-of-
norlignans-from-sequoia-sempervirens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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